Cas no 108847-24-1 (Dibenzothiophene-3-boronic acid)

• Product Name: Dibenzothiophene-3-boronic acid
• CAS No: 108847-24-1
• MF: C₁₂H₉BO₂S
• MW: 228.074661970139
• CID: 2125966
• PubChem ID: 58988720
• Update Time: 2025-11-01

Dibenzothiophene-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene-3-boronic acid
• 2-Dibenzothiopheneboronic acid
• dibenzo[b,d]thiophen-3-ylboronic acid
• dibenzothiophen-3-ylboronic acid
• SCHEMBL2158388
• DA-15743
• 8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-5-YLBORONIC ACID
• D84289
• CS-0160327
• dibenzo(b,d)thiophen-3-ylboronic acid
• dibenzo[b,d]thiophen-3-ylboronicacid
• 108847-24-1
• MFCD20260229
• LS-14043
• NHVNWPIMHDTDPP-UHFFFAOYSA-N
• 888-088-4

• Inchi： 1S/C12H9BO2S/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)16-12(10)7-8/h1-7,14-15H
• InChI Key： NHVNWPIMHDTDPP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(B(O)O)=CC1=2

Computed Properties

• Exact Mass: 228.0416309g/mol
• Monoisotopic Mass: 228.0416309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.38
• Melting Point: 277-278 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on Dibenzothiophene-3-boronic acid

Recent Advances in the Application of Dibenzothiophene-3-boronic acid (CAS: 108847-24-1) in Chemical Biology and Pharmaceutical Research

Dibenzothiophene-3-boronic acid (CAS: 108847-24-1) has emerged as a key intermediate in the synthesis of complex organic molecules, particularly in the fields of chemical biology and pharmaceutical research. This boronic acid derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing carbon-carbon bonds in drug discovery and material science. Recent studies have highlighted its role in the development of novel therapeutics and diagnostic tools, owing to its unique electronic properties and stability under physiological conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Dibenzothiophene-3-boronic acid in the synthesis of kinase inhibitors targeting cancer pathways. The researchers utilized this compound as a building block to create a series of dibenzothiophene-based small molecules, which exhibited potent inhibitory activity against tyrosine kinases. The study underscored the compound's versatility in medicinal chemistry, particularly in optimizing drug-like properties such as solubility and bioavailability.

In addition to its applications in drug development, Dibenzothiophene-3-boronic acid has been explored in the field of chemical biology for probing enzyme mechanisms. A recent Nature Chemical Biology article detailed its use as a covalent inhibitor probe for serine hydrolases, enabling the identification of novel enzyme targets in proteomic studies. The boronic acid moiety's ability to form reversible covalent bonds with active-site residues makes it an invaluable tool for studying enzyme kinetics and inhibitor design.

Another significant advancement was reported in ACS Chemical Neuroscience, where researchers employed Dibenzothiophene-3-boronic acid to develop fluorescent probes for amyloid-beta aggregates, a hallmark of Alzheimer's disease. The boronic acid functionality facilitated selective binding to amyloid fibrils, enabling real-time imaging of protein aggregation in neuronal models. This breakthrough opens new avenues for early diagnosis and therapeutic monitoring of neurodegenerative disorders.

From a synthetic chemistry perspective, recent innovations have focused on improving the scalability and sustainability of Dibenzothiophene-3-boronic acid production. A 2024 Green Chemistry publication introduced a microwave-assisted, solvent-free synthesis protocol that reduces reaction times and minimizes waste generation. This methodological advancement addresses the growing demand for environmentally friendly processes in pharmaceutical manufacturing.

Looking forward, the unique properties of Dibenzothiophene-3-boronic acid continue to inspire novel applications across multiple disciplines. Current research directions include its incorporation into metal-organic frameworks for drug delivery systems and its use as a template for designing boronic acid-based sensors. As the understanding of its reactivity and biological interactions deepens, this compound is poised to play an increasingly important role in advancing both fundamental research and translational applications in the chemical and pharmaceutical sciences.